Cas no 2639420-16-7 (2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid)

• Product Name: 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid
• CAS No: 2639420-16-7
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 5762579
• PubChem ID: 165898157
• Update Time: 2025-06-14

2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-19351134
• 2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-2-(3-methylphenyl)acetic acid
• 2639420-16-7
• 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid

• Inchi： 1S/C22H25NO4/c1-16-6-5-9-19(14-16)20(21(24)25)18-10-12-23(13-11-18)22(26)27-15-17-7-3-2-4-8-17/h2-9,14,18,20H,10-13,15H2,1H3,(H,24,25)
• InChI Key： XWYBFZMDVNGFSJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=C(C)C=1)C1CCN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid

Comprehensive Overview of 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid (CAS No. 2639420-16-7)

2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid (CAS No. 2639420-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a piperidine ring, a benzyloxycarbonyl protecting group, and a 3-methylphenylacetic acid moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's CAS No. 2639420-16-7 is a critical identifier for researchers and manufacturers, ensuring precise communication across scientific literature and regulatory documents. The presence of the benzyloxycarbonyl (Cbz) group is noteworthy, as it is widely used in peptide synthesis to protect amine functionalities during multi-step reactions. This attribute aligns with current trends in green chemistry and sustainable synthesis, where efficient protecting group strategies are highly sought after.

In recent years, the demand for piperidine derivatives has surged due to their prevalence in FDA-approved drugs and investigational compounds. The 3-methylphenyl segment in 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid contributes to its potential as a building block for central nervous system (CNS) therapeutics, a hot topic in pharmaceutical research. Researchers are particularly interested in how such compounds can modulate neurotransmitter receptors or enzymes implicated in neurological disorders.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality offers versatility for further derivatization, such as amide bond formation or esterification. This aligns with the growing interest in click chemistry and fragment-based drug design, where modular approaches accelerate the discovery of novel drug candidates. The compound's stability under standard laboratory conditions also makes it a practical choice for high-throughput screening campaigns.

The pharmaceutical industry's focus on personalized medicine and targeted therapies has further elevated the relevance of structurally diverse intermediates like 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid. Its potential applications in protease inhibitor design or GPCR-targeted drugs are areas of active investigation. Additionally, the compound's compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a modern tool for medicinal chemists.

Analytical characterization of CAS No. 2639420-16-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in drug development. The compound's chiral center also raises interesting questions about enantioselective synthesis and chiral resolution, topics frequently searched by synthetic chemists.

In conclusion, 2-{1-(benzyloxy)carbonylpiperidin-4-yl}-2-(3-methylphenyl)acetic acid represents a sophisticated chemical entity with multifaceted applications in contemporary research. Its structural features resonate with current trends in drug discovery, bioconjugation, and catalysis, making it a compound of enduring scientific interest. As the pharmaceutical landscape evolves toward more complex target molecules, intermediates like this will continue to play pivotal roles in innovation.